7-(4-chlorobenzyl)-8-(2-chlorophenoxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C20H16Cl2N4O3
• Molecular Weight: 431.3 g/mol
• IUPAC Name: 8-(2-chlorophenoxy)-7-[(4-chlorophenyl)methyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C20H16Cl2N4O3/c1-24-17-16(18(27)25(2)20(24)28)26(11-12-7-9-13(21)10-8-12)19(23-17)29-15-6-4-3-5-14(15)22/h3-10H,11H2,1-2H3
• InChI Key: ONKQPFCSYYDIFA-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)OC3=CC=CC=C3Cl)CC4=CC=C(C=C4)Cl

Description

7-(4-chlorobenzyl)-8-(2-chlorophenoxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, also known as CC-1065 analog, is a synthetic compound that has been extensively studied for its potential applications in cancer treatment.

Mechanism of Action

7-(4-chlorobenzyl)-8-(2-chlorophenoxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione analog exerts its antitumor activity by binding to the minor groove of DNA and causing irreversible DNA damage. This leads to the activation of several cellular pathways, including apoptosis and cell cycle arrest, ultimately leading to cancer cell death. The mechanism of action of 7-(4-chlorobenzyl)-8-(2-chlorophenoxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione analog is unique and distinct from other chemotherapy drugs, making it a potential candidate for overcoming drug resistance.
Biochemical and Physiological Effects:
7-(4-chlorobenzyl)-8-(2-chlorophenoxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione analog has been shown to have significant biochemical and physiological effects on cancer cells. It induces DNA damage, leading to the activation of several cellular pathways, including apoptosis and cell cycle arrest. 7-(4-chlorobenzyl)-8-(2-chlorophenoxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione analog has also been shown to inhibit the growth and proliferation of cancer cells, as well as induce changes in gene expression.

Advantages and Limitations for Lab Experiments

7-(4-chlorobenzyl)-8-(2-chlorophenoxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione analog has several advantages for lab experiments, including its potent antitumor activity, unique mechanism of action, and potential for overcoming drug resistance. However, it also has several limitations, including its high toxicity and instability, which can make it difficult to handle and use in experiments.

Future Directions

There are several future directions for 7-(4-chlorobenzyl)-8-(2-chlorophenoxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione analog research, including the development of more stable and less toxic analogs, the optimization of synthesis methods to improve yield and purity, and the exploration of combination therapies with other chemotherapy drugs. Additionally, further research is needed to understand the mechanism of action of 7-(4-chlorobenzyl)-8-(2-chlorophenoxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione analog and its potential for clinical use in cancer treatment.

Synthesis Methods

The synthesis of 7-(4-chlorobenzyl)-8-(2-chlorophenoxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione analog involves several steps, including the reaction of 4-chlorobenzyl chloride with 2-chlorophenol to form 4-chlorobenzyl-2-chlorophenyl ether, which is then reacted with 1,3-dimethyluracil to form the final product. The synthesis method has been optimized to improve the yield and purity of the product, making it suitable for further research.

Scientific Research Applications

7-(4-chlorobenzyl)-8-(2-chlorophenoxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione analog has been extensively studied for its potential applications in cancer treatment. It has shown promising results in preclinical studies, demonstrating potent antitumor activity against a wide range of cancer cell lines, including drug-resistant ones. 7-(4-chlorobenzyl)-8-(2-chlorophenoxy)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione analog has also been shown to have synergistic effects when combined with other chemotherapy drugs, such as cisplatin and doxorubicin.